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Compound of Interest

Compound Name: Kihadanin A

Cat. No.: B1585434

An In-depth Review of a Promising Limonoid Compound

Introduction

Kihadanin A is a naturally occurring limonoid, a class of highly oxygenated triterpenoid
compounds predominantly found in plants of the Meliaceae family. Limonoids have garnered
significant interest in the scientific community due to their diverse and potent biological
activities, including anticancer, anti-inflammatory, and insecticidal properties. This technical
guide provides a comprehensive overview of the current knowledge on Kihadanin A, including
its chemical properties, potential mechanisms of action, and relevant experimental data from
closely related compounds to inform future research and drug development efforts. While direct
experimental data on Kihadanin A is limited, this guide consolidates available information and
provides a strong rationale for its further investigation.

Chemical Properties of Kihadanin A
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Property Value
Molecular Formula Cs1H36013
Molecular Weight 616.6 g/mol
Class Limonoid
Sub-class Phragmalin-type
CAS Number 125276-62-2

Believed to be isolated from plants of the
Natural Sources . i . .
Meliaceae family, such as Chukrasia tabularis.

Putative Mechanism of Action: Targeting Glycogen
Synthase Kinase-3f3 (GSK-3pB)

In silico molecular docking studies have identified Kihadanin A as a potential inhibitor of
Glycogen Synthase Kinase-3( (GSK-3[3), a serine/threonine kinase that plays a crucial role in a
multitude of cellular processes.[1][2] GSK-3[ is a key regulator in signaling pathways
implicated in various diseases, including cancer, neurodegenerative disorders, and
inflammatory conditions.[1][2] The dysregulation of GSK-3[ activity is a hallmark of many
pathological states, making it an attractive target for therapeutic intervention.

The proposed mechanism involves Kihadanin A binding to the ATP-binding pocket of GSK-33,
thereby preventing the phosphorylation of its downstream substrates. This inhibition can
modulate several signaling pathways, leading to various cellular responses.

Figure 1: Putative signaling pathway of Kihadanin A via GSK-3f inhibition.

Biological Activities and Quantitative Data

While specific experimental data for Kihadanin A is not yet available in the public domain, the
biological activities of structurally similar phragmalin-type limonoids isolated from Chukrasia
tabularis provide strong evidence for its potential therapeutic effects.

Cytotoxic Activity
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Limonoids isolated from the Meliaceae family have demonstrated significant cytotoxic effects
against various cancer cell lines. While data for Kihadanin A is pending, studies on other
limonoids from the related genus Khaya provide insight into the potential of this compound
class.

Table 1: Cytotoxicity of Limonoids from Khaya ivorensis against Human Cancer Cell Lines

Compound Cell Line ICs0 (M) Reference
3-O-methyl- )

) HL-60 (Leukemia) 21.1 [1]
butyrylseneganolide A
Seneganolide A HL-60 (Leukemia) 39.5 [1]
1,3-dideacetylkhivorin ~ A-549 (Lung) 30.2 [1]
Ivorenoid C HL-60 (Leukemia) 0.19 [3]

) P388 (Murine
Ivorenoid F ) 0.63 [3]
Leukemia)

Anti-inflammatory Activity

Several phragmalin-type limonoids from Chukrasia tabularis have been shown to inhibit the
production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-
stimulated RAW 264.7 macrophage cells.

Table 2: Anti-inflammatory Activity of Phragmalin-Type Limonoids from Chukrasia tabularis
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Compound ICso0 for NO Inhibition (uM) Reference
Chuktabamalin A 21.72+2.79 [4]
Chuktabamalin B 23.29+1.00 [4]
Chuktabamalin C 47.08 £ 3.47 [4]
Chuktabamalin E 66.67 + 2.89 [4]
Limonoid 2 (Unnamed) 4.58 [5]
Tabularisin Q 13.13 [5]
Chuktabularin Y 10.40 [5]

Insecticidal Activity

Extracts from the Meliaceae family are well-known for their insecticidal properties, largely
attributed to their limonoid content. While specific data for Kihadanin A is unavailable, extracts
from Khaya ivorensis have demonstrated significant termiticidal activity. The evaluation of
Kihadanin A against agricultural pests such as Spodoptera frugiperda is a promising area for
future research.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the evaluation of
Kihadanin A's biological activities.

Cytotoxicity Assessment: MTT Assay

This protocol outlines the determination of the cytotoxic effects of a compound on cancer cell
lines using a 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.[2][6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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